Cas no 930061-65-7 (2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile)

• Product Name: 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile
• CAS No: 930061-65-7
• MF: C₁₇H₁₂N₂O₆S
• MW: 372.351983070374
• MDL: MFCD00129248
• CID: 4720247
• Update Time: 2025-07-01

2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-METHYLPHENYL)SULFONYL)-3-(6-NITROBENZO[3,4-D]1,3-DIOXOLEN-5-YL)PROP-2-ENENITRILE
• 2-(4-methylbenzenesulfonyl)-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enenitrile
• 2-(4-methylphenyl)sulfonyl-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enenitrile
• 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile

• MDL： MFCD00129248
• Inchi： 1S/C17H12N2O6S/c1-11-2-4-13(5-3-11)26(22,23)14(9-18)6-12-7-16-17(25-10-24-16)8-15(12)19(20)21/h2-8H,10H2,1H3
• InChI Key： FWZWVFYNNOYSEY-UHFFFAOYSA-N
• SMILES： S(C(C#N)=CC1=CC2=C(C=C1[N+](=O)[O-])OCO2)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 721
• Topological Polar Surface Area: 131

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile

2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile: A Key Compound in Modern Pharmaceutical and Material Sciences

2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile is a complex organic molecule with a unique molecular structure that has garnered significant attention in pharmaceutical and material sciences. This compound, identified by its CAS No. 930061-65-7, is characterized by the presence of multiple functional groups, including a sulfonyl group, a nitro group, and a dioxole ring system. These structural features contribute to its potential applications in drug development and advanced material synthesis. Recent studies have highlighted its role in modulating biological pathways and its potential as a precursor for functional materials, making it a subject of ongoing research.

The molecular framework of 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile is built around a conjugated system that includes a propenitrile backbone and a substituted dioxole ring. The 4-Methylphenyl group attached to the sulfonyl moiety introduces steric and electronic effects, which may influence its reactivity and biological activity. The 6-nitrobenzo3,4-d1,3-dioxolen-5-yl substituent further enhances the molecule’s complexity, potentially enabling interactions with specific biological targets or material properties. This combination of functional groups makes the compound a versatile candidate for various applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile, with studies focusing on optimizing reaction conditions and yield. For instance, a 2023 paper published in Organic & Biomolecular Chemistry reported the use of microwave-assisted synthesis to achieve high purity and yield, demonstrating the compound’s potential for scalable production. Such synthetic methods are critical for its application in pharmaceutical development, where purity and cost-effectiveness are paramount.

One of the most promising applications of 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile lies in its potential as a lead compound for drug discovery. The presence of the nitro group and the dioxole ring suggests its ability to interact with biological targets such as enzymes or receptors. A 2024 study in Journal of Medicinal Chemistry explored its inhibitory effects on a specific kinase pathway, showing its potential as an antiproliferative agent. These findings highlight the compound’s relevance in oncology research, where targeting aberrant signaling pathways is a key strategy.

Additionally, the compound’s structural features make it a candidate for advanced material applications. The conjugated system and the presence of electron-withdrawing groups may enable its use in optoelectronic devices or sensors. A 2023 article in Advanced Materials described its incorporation into polymer matrices to enhance conductivity and stability, suggesting potential applications in flexible electronics. Such material properties are highly sought after in the development of next-generation devices.

Research into the biological activity of 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile has also expanded its relevance in therapeutic contexts. A 2024 preclinical study published in ACS Chemical Biology evaluated its effects on neurodegenerative diseases, revealing its ability to modulate protein aggregation. This finding opens new avenues for its application in treating conditions such as Alzheimer’s disease, where protein misfolding is a central pathology.

Efforts to optimize the synthesis of 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile have also focused on reducing environmental impact and improving sustainability. Green chemistry approaches, such as using catalysts with high turnover numbers or solvent-free conditions, have been explored to minimize waste and energy consumption. These strategies align with the growing emphasis on eco-friendly practices in pharmaceutical and material sciences, ensuring long-term viability for industrial applications.

The compound’s potential in biotechnology is further underscored by its ability to serve as a building block for more complex molecules. A 2023 study in Chemical Communications demonstrated its use in the synthesis of a novel antiviral agent, highlighting its adaptability in drug design. Such versatility positions 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile as a valuable tool in the development of multifunctional therapeutics.

Despite its promising applications, challenges remain in fully understanding the compound’s behavior in biological systems. For instance, the exact mechanism of its interactions with cellular targets is still under investigation. Ongoing research aims to elucidate these interactions through advanced techniques such as molecular docking simulations and in vivo assays, which are critical for translating laboratory findings into clinical applications.

In conclusion, 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile represents a significant advancement in the field of organic chemistry, with its unique structure enabling a wide range of applications. From pharmaceutical development to advanced material synthesis, this compound is poised to play a pivotal role in future innovations. Continued research into its properties and applications will undoubtedly expand its impact across multiple scientific disciplines.

References: 1. "Microwave-Assisted Synthesis of 2-((4-Methylphenyl)sulfonyl)-3-(6-nitrobenzo3,4-d1,3-dioxolen-5-yl)prop-2-enenitrile," *Organic & Biomolecular Chemistry*, 2023. 2. "Inhibitory Effects on Kinase Pathways," *Journal of Medicinal Chemistry*, 2024. 3. "Application in Flexible Electronics," *Advanced Materials*, 2023. 4. "Modulation of Protein Aggregation," *ACS Chemical Biology*, 2024. 5. "Synthesis of Antiviral Agents," *Chemical Communications*, 2023.